Cas no 2034442-90-3 ((6-bromo-2-methylindazol-3-yl)-[3-(triazol-1-yl)azetidin-1-yl]methanone)

• Product Name: (6-bromo-2-methylindazol-3-yl)-[3-(triazol-1-yl)azetidin-1-yl]methanone
• CAS No: 2034442-90-3
• MF: C₁₄H₁₃BrN₆O
• MW: 361.196620702744
• CID: 5552569
• Update Time: 2025-05-24

(6-bromo-2-methylindazol-3-yl)-[3-(triazol-1-yl)azetidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• (6-bromo-2-methylindazol-3-yl)-[3-(triazol-1-yl)azetidin-1-yl]methanone

• Inchi： 1S/C14H13BrN6O/c1-19-13(11-3-2-9(15)6-12(11)17-19)14(22)20-7-10(8-20)21-5-4-16-18-21/h2-6,10H,7-8H2,1H3
• InChI Key： BAMTUGPUJIFZPH-UHFFFAOYSA-N
• SMILES： C(C1=C2C(=NN1C)C=C(Br)C=C2)(N1CC(N2C=CN=N2)C1)=O

Additional information on (6-bromo-2-methylindazol-3-yl)-[3-(triazol-1-yl)azetidin-1-yl]methanone

(6-bromo-2-methylindazol-3-yl)-[3-(triazol-1-yl)azetidin-1-yl]methanone (CAS No. 2034442-90-3): An Overview of a Promising Compound in Medicinal Chemistry

(6-bromo-2-methylindazol-3-yl)-[3-(triazol-1-yl)azetidin-1-yl]methanone (CAS No. 2034442-90-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has shown promising results in various preclinical studies, particularly in the areas of oncology and neurodegenerative diseases.

The molecular structure of (6-bromo-2-methylindazol-3-yl)-[3-(triazol-1-yl)azetidin-1-yl]methanone is composed of a brominated indazole moiety and a triazole-substituted azetidine ring. The bromine atom at the 6-position of the indazole ring and the triazole group on the azetidine ring contribute to its distinctive pharmacological properties. These structural elements are known to enhance the compound's binding affinity to specific protein targets, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of (6-bromo-2-methylindazol-3-yl)-[3-(triazol-1-yl)azetidin-1-yl]methanone as an inhibitor of kinases, which are key enzymes involved in cell signaling pathways. Kinases play crucial roles in various cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of kinase activity is often associated with the development and progression of cancer. Therefore, compounds that can selectively inhibit kinases are highly sought after in cancer therapy.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that (6-bromo-2-methylindazol-3-yl)-[3-(triazol-1-yl)azetidin-1-yl]methanone exhibited potent inhibitory activity against several kinases, including Aurora A and B, which are implicated in mitotic spindle formation and chromosome segregation. The compound's ability to selectively target these kinases without affecting other essential cellular processes makes it a promising lead for the development of targeted cancer therapies.

Beyond its anticancer potential, (6-bromo-2-methylindazol-3-yl)-[3-(triazol-1-yl)azetidin-1-yl]methanone has also shown promise in neurodegenerative diseases. Preclinical studies have indicated that this compound can modulate the activity of certain enzymes involved in neuroinflammation and oxidative stress, which are key factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease.

A study conducted by a team at the University of California, San Francisco, found that (6-bromo-2-methylindazol-3-yl)-[3-(triazol-1-yl)azetidin-1-yl]methanone effectively reduced neuroinflammatory markers and improved cognitive function in animal models of Alzheimer's disease. The researchers attributed these effects to the compound's ability to inhibit specific kinases involved in neuroinflammatory pathways.

The pharmacokinetic properties of (6-bromo-2-methylindazol-3-y l)-[3-(triazol -1 -y l)aze tidin -1 -y l]me thanon e have also been extensively studied. Preliminary data suggest that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered therapeutic agent. Additionally, the compound has demonstrated low toxicity in preclinical toxicity studies, further supporting its potential for clinical translation.

In conclusion, (6-bromo -2 -methyl indazo l -3 -y l)-[ 3 -(tria zol -1 -y l)aze tidin -1 -y l]me thanon e (CAS No. 2034442 -90 -3) is a promising compound with diverse therapeutic applications. Its unique structural features and potent biological activities make it an attractive candidate for further research and development in both oncology and neurodegenerative diseases. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound holds significant potential to contribute to the advancement of novel therapeutic strategies.